1. Home
  2. Product
  3. Carbamic acid, [1-(cyanomethyl)propyl]-, 1,1-dimethylethyl ester, (S)- (9CI)
Carbamic acid, [1-(cyanomethyl)propyl]-, 1,1-dimethylethyl ester, (S)- (9CI) Carbamic acid, [1-(cyanomethyl)propyl]-, 1,1-dimethylethyl ester, (S)- (9CI)
Brand Name: Vulcanchem
CAS No.: 153371-26-7
VCID: VC0130786
InChI: InChI=1S/C10H18N2O2/c1-5-8(6-7-11)12-9(13)14-10(2,3)4/h8H,5-6H2,1-4H3,(H,12,13)/t8-/m0/s1
SMILES: CCC(CC#N)NC(=O)OC(C)(C)C
Molecular Formula: C10H18N2O2
Molecular Weight: 198.26 g/mol

Carbamic acid, [1-(cyanomethyl)propyl]-, 1,1-dimethylethyl ester, (S)- (9CI)

CAS No.: 153371-26-7

Cat. No.: VC0130786

Molecular Formula: C10H18N2O2

Molecular Weight: 198.26 g/mol

* For research use only. Not for human or veterinary use.

Carbamic acid, [1-(cyanomethyl)propyl]-, 1,1-dimethylethyl ester, (S)- (9CI) - 153371-26-7

Specification

CAS No. 153371-26-7
Molecular Formula C10H18N2O2
Molecular Weight 198.26 g/mol
IUPAC Name tert-butyl N-[(2S)-1-cyanobutan-2-yl]carbamate
Standard InChI InChI=1S/C10H18N2O2/c1-5-8(6-7-11)12-9(13)14-10(2,3)4/h8H,5-6H2,1-4H3,(H,12,13)/t8-/m0/s1
Standard InChI Key ZOYXDRDJRPCCTD-QMMMGPOBSA-N
Isomeric SMILES CC[C@@H](CC#N)NC(=O)OC(C)(C)C
SMILES CCC(CC#N)NC(=O)OC(C)(C)C
Canonical SMILES CCC(CC#N)NC(=O)OC(C)(C)C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator